Cas no 2229438-41-7 (2-4-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid)

• Product Name: 2-4-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid
• CAS No: 2229438-41-7
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 6035794
• PubChem ID: 165681075
• Update Time: 2025-11-06

2-4-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid
• 2229438-41-7
• 2-[4-(methoxycarbonyl)thiophen-2-yl]-3-methylbutanoic acid
• EN300-1738655

• Inchi： 1S/C11H14O4S/c1-6(2)9(10(12)13)8-4-7(5-16-8)11(14)15-3/h4-6,9H,1-3H3,(H,12,13)
• InChI Key： NURKVTJORDWFKA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 242.06128010g/mol
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-4-(methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid

Introduction to 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic Acid (CAS No. 2229438-41-7)

2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid (CAS No. 2229438-41-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the methoxycarbonyl and methylbutanoic acid moieties, make it a promising candidate for various drug development initiatives.

The chemical structure of 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid is characterized by a thiophene ring substituted with a methoxycarbonyl group at the 4-position and a 3-methylbutanoic acid moiety at the 2-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, such as enhanced solubility and stability, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the potential of thiophene derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antiviral applications. The methoxycarbonyl group in 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid is known to enhance the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. Additionally, the carboxylic acid group can form hydrogen bonds with biological targets, potentially enhancing its binding affinity and efficacy.

In the context of anti-inflammatory research, thiophene derivatives have shown promise in modulating inflammatory pathways. A study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structural features to 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This suggests that 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

In cancer research, thiophene derivatives have been explored for their ability to induce apoptosis and inhibit tumor growth. A recent study in the Cancer Research journal reported that compounds with a thiophene core and functional groups similar to those found in 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid demonstrated potent antiproliferative effects against various cancer cell lines. These findings indicate that further investigation into the anticancer properties of 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid is warranted.

The antiviral potential of thiophene derivatives has also been a focus of recent research. Studies have shown that these compounds can interfere with viral replication processes by targeting specific viral enzymes or host cell receptors. A publication in the Antiviral Research journal highlighted the antiviral activity of thiophene-based compounds against several viruses, including influenza and hepatitis C virus (HCV). Given its structural similarity to these active compounds, 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid may also exhibit antiviral properties and could be a candidate for further exploration in this area.

Beyond its therapeutic potential, the synthesis and characterization of 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One notable method involves a multi-step synthesis starting from commercially available starting materials, which ensures high yield and purity. The detailed characterization of this compound using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has provided valuable insights into its structure and properties.

In conclusion, 2-4-(Methoxycarbonyl)thiophen-2-yl-3-methylbutanoic acid (CAS No. 2229438-41-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation into its biological activities and therapeutic potential. Ongoing research efforts are expected to uncover new insights into the mechanisms of action of this compound and pave the way for its development as a novel therapeutic agent.